2H-1,4-Benzoxazin-3(4H)-one, 4-(beta-D-glucopyranosyloxy)-2-hydroxy-7-methoxy-
2H-1,4-Benzoxazin-3(4H)-one, 4-(beta-D-glucopyranosyloxy)-2-hydroxy-7-methoxy-
Brand Name:
Vulcanchem
CAS No.:
23140-98-9
VCID:
VC0043950
InChI:
InChI=1S/C15H19NO10/c1-23-6-2-3-7-8(4-6)24-14(22)13(21)16(7)26-15-12(20)11(19)10(18)9(5-17)25-15/h2-4,9-12,14-15,17-20,22H,5H2,1H3/t9-,10-,11+,12-,14?,15+/m1/s1
SMILES:
COC1=CC2=C(C=C1)N(C(=O)C(O2)O)OC3C(C(C(C(O3)CO)O)O)O
Molecular Formula:
C15H19NO10
Molecular Weight:
373.31 g/mol
2H-1,4-Benzoxazin-3(4H)-one, 4-(beta-D-glucopyranosyloxy)-2-hydroxy-7-methoxy-
CAS No.: 23140-98-9
Reference Standards
VCID: VC0043950
Molecular Formula: C15H19NO10
Molecular Weight: 373.31 g/mol
| CAS No. | 23140-98-9 |
|---|---|
| Product Name | 2H-1,4-Benzoxazin-3(4H)-one, 4-(beta-D-glucopyranosyloxy)-2-hydroxy-7-methoxy- |
| Molecular Formula | C15H19NO10 |
| Molecular Weight | 373.31 g/mol |
| IUPAC Name | 2-hydroxy-7-methoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4-benzoxazin-3-one |
| Standard InChI | InChI=1S/C15H19NO10/c1-23-6-2-3-7-8(4-6)24-14(22)13(21)16(7)26-15-12(20)11(19)10(18)9(5-17)25-15/h2-4,9-12,14-15,17-20,22H,5H2,1H3/t9-,10-,11+,12-,14?,15+/m1/s1 |
| Standard InChIKey | VSXQVNSWUPWLLC-RLWRILBGSA-N |
| Isomeric SMILES | COC1=CC2=C(C=C1)N(C(=O)C(O2)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O |
| SMILES | COC1=CC2=C(C=C1)N(C(=O)C(O2)O)OC3C(C(C(C(O3)CO)O)O)O |
| Canonical SMILES | COC1=CC2=C(C=C1)N(C(=O)C(O2)O)OC3C(C(C(C(O3)CO)O)O)O |
| Synonyms | 2,3-Dihydro-2-hydroxy-7-methoxy-3-oxo-4H-1,4-benzoxazin-4-yl- Glucopyranoside, (8CI); 2,4-Dihydroxy-7-methoxy-1,4-benzoxazin-3-one-4-O-β-D-glucopyranoside |
| PubChem Compound | 22212394 |
| Last Modified | Nov 11 2021 |
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